Cas no 31271-83-7 (4,7-Dimethoxy-1H-indole-2-carboxylic acid)

4,7-Dimethoxy-1H-indole-2-carboxylic acid structure
31271-83-7 structure
Product Name:4,7-Dimethoxy-1H-indole-2-carboxylic acid
CAS No:31271-83-7
MF:C11H11NO4
MW:221.209343194962
MDL:MFCD02664474
CID:1038081
PubChem ID:510118
Update Time:2025-04-20

4,7-Dimethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dimethoxy-1H-indole-2-carboxylic acid
    • 4,7-Dimethoxyindol-2-carbonsaeure
    • 4,7-dimethoxyindole-2-carboxylic acid
    • EN300-15091
    • SMR000124114
    • CHEMBL1305515
    • STK123559
    • 31271-83-7
    • BBL020242
    • J-514177
    • MLS000123460
    • VS-07084
    • SR-01000363594-1
    • AKOS000265777
    • HMS2483F04
    • 1H-Indole-2-carboxylic acid, 4,7-dimethoxy-
    • Z119990442
    • SCHEMBL3602542
    • 4,7-Dimethoxy-1H-indole-2-carboxylicacid
    • MFCD02664474
    • DB-106298
    • F81638
    • SR-01000363594
    • 4,7-dimethoxy-1 h-indole-2-carboxylic acid
    • DTXSID20333509
    • 4,7-Dimethoxy-1H-indole-2-carboxylic acid, AldrichCPR
    • ALBB-020890
    • MDL： MFCD02664474
    • Inchi： 1S/C11H11NO4/c1-15-8-3-4-9(16-2)10-6(8)5-7(12-10)11(13)14/h3-5,12H,1-2H3,(H,13,14)
    • InChI Key： FJWNGDWJFIQNEG-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=C(C2C=C(C(=O)O)NC=21)OC

Computed Properties

  • Exact Mass: 221.06900
  • Monoisotopic Mass: 221.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 484.3±40.0 °C at 760 mmHg
  • Flash Point: 246.7±27.3 °C
  • PSA: 71.55000
  • LogP: 1.88330
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,7-Dimethoxy-1H-indole-2-carboxylic acid Security Information

4,7-Dimethoxy-1H-indole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,7-Dimethoxy-1H-indole-2-carboxylic acid Pricemore >>

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4,7-Dimethoxy-1H-indole-2-carboxylic acid Production Method

4,7-Dimethoxy-1H-indole-2-carboxylic acid Related Literature

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